![molecular formula C11H10F3NO3 B2457909 2-(N-benzyl-2,2,2-trifluoroacetamido)acetic acid CAS No. 195254-57-0](/img/structure/B2457909.png)
2-(N-benzyl-2,2,2-trifluoroacetamido)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-(N-benzyl-2,2,2-trifluoroacetamido)acetic acid” is a chemical compound with the molecular formula C11H10F3NO3 . It has a molecular weight of 261.20 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(N-benzyl-2,2,2-trifluoroacetamido)acetic acid” are not fully detailed in the available resources. It’s known that the compound has a molecular weight of 261.20 .Future Directions
Mechanism of Action
Target of Action
The primary targets of 2-(N-benzyl-2,2,2-trifluoroacetamido)acetic acid are AmpC beta-lactamase , Glucosamine-6-Phosphate Synthase , and lanosterol 14 alpha-demethylase (CYP51) enzymes . These enzymes are crucial for the survival and proliferation of certain bacteria and fungi, making them ideal targets for antibacterial and antifungal drugs .
Mode of Action
The compound interacts with its targets by binding to their active sites, thereby inhibiting their function . The docking studies of 2-(N-benzyl-2,2,2-trifluoroacetamido)acetic acid showed low docking energy, indicating a high affinity for these targets . This interaction leads to the disruption of essential biochemical processes in the microorganisms, resulting in their death or growth inhibition .
Biochemical Pathways
The inhibition of AmpC beta-lactamase prevents the degradation of beta-lactam antibiotics, enhancing their effectiveness . The inhibition of Glucosamine-6-Phosphate Synthase disrupts the production of amino sugars, which are essential components of the bacterial cell wall . The inhibition of lanosterol 14 alpha-demethylase (CYP51) disrupts the synthesis of ergosterol, a vital component of fungal cell membranes . The disruption of these pathways leads to the death of the microorganisms or inhibits their growth .
Pharmacokinetics
Its molecular weight of 26120 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .
Result of Action
The compound exhibits good antifungal activity against tested fungi and moderate antibacterial activity . It showed 78.97 ± 2.24 of antioxidant activity at 1,000 μg/mL . It also demonstrated cytotoxic activity, with an IC50 value of 100 μg/mL .
Action Environment
Factors such as ph, temperature, and the presence of other substances could potentially affect its stability and activity .
properties
IUPAC Name |
2-[benzyl-(2,2,2-trifluoroacetyl)amino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10F3NO3/c12-11(13,14)10(18)15(7-9(16)17)6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJOPPTWVXZFEAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(CC(=O)O)C(=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10F3NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.